2-Ethoxy-6-[3-(methylsulfanyl)-7-propanoyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl propanoate

• Molecular Formula: C25H26N4O5S
• Molecular Weight: 494.6 g/mol
• IUPAC Name: [2-ethoxy-6-(3-methylsulfanyl-7-propanoyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl)phenyl] propanoate
• InChI: InChI=1S/C25H26N4O5S/c1-5-19(30)29-17-13-9-8-11-15(17)21-23(26-25(35-4)28-27-21)34-24(29)16-12-10-14-18(32-7-3)22(16)33-20(31)6-2/h8-14,24H,5-7H2,1-4H3
• InChI Key: OPQXSAAQUUYFQV-UHFFFAOYSA-N
• SMILES: CCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SC)C4=C(C(=CC=C4)OCC)OC(=O)CC

Description

2-Ethoxy-6-[3-(methylsulfanyl)-7-propanoyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl propanoate is a synthetic compound that has been studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-Ethoxy-6-[3-(methylsulfanyl)-7-propanoyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl propanoate is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in cellular processes such as cell growth and proliferation.
Biochemical and Physiological Effects
Studies have shown that 2-Ethoxy-6-[3-(methylsulfanyl)-7-propanoyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl propanoate has a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Ethoxy-6-[3-(methylsulfanyl)-7-propanoyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl propanoate in lab experiments is its broad range of potential applications. It has been shown to have antimicrobial, anticancer, and anti-inflammatory properties, as well as potential use in drug delivery systems and imaging studies. However, one limitation is that the mechanism of action is not fully understood, which may make it difficult to optimize its use in certain applications.

Future Directions

There are several potential future directions for research on 2-Ethoxy-6-[3-(methylsulfanyl)-7-propanoyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl propanoate. One direction is to further investigate its mechanism of action and optimize its use in drug delivery systems. Another direction is to explore its potential as a fluorescent probe for imaging studies. Additionally, more research is needed to fully understand its potential applications in treating cancer, infections, and inflammatory diseases.

Synthesis Methods

The synthesis of 2-Ethoxy-6-[3-(methylsulfanyl)-7-propanoyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl propanoate is a complex process that involves several steps. The starting materials for the synthesis are 2-ethoxyphenol, 4-chlorobenzoyl chloride, and 2-mercapto-N-methylbenzamide. These compounds are reacted together in the presence of a base to form the intermediate product, which is then further reacted with other reagents to produce the final product.

Scientific Research Applications

2-Ethoxy-6-[3-(methylsulfanyl)-7-propanoyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl propanoate has been studied for its potential applications in scientific research. It has been shown to have antimicrobial, anticancer, and anti-inflammatory properties. It has also been studied for its potential use in drug delivery systems and as a fluorescent probe for imaging studies.